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Compound of Interest

Compound Name: Methyl ethenesulfonate

CAS No.: 1562-31-8

Cat. No.: B072348

Get Quote

Core Directive: The "Double Warhead" Hazard
Methyl ethenesulfonate (MES) is not a standard reagent; it is a bifunctional electrophile.

Unlike simple solvents or acids, MES possesses two distinct reactive sites that make it a potent

genotoxin and alkylating agent.

The Michael Acceptor (Vinyl Group): The electron-withdrawing sulfonate group activates the

vinyl double bond (

), allowing it to rapidly form covalent bonds with "soft" nucleophiles in biology, specifically the
cysteine thiols (

) in proteins and glutathione.

The Alkylating Agent (Methyl Ester): The methoxysulfonyl group (

) can act as a methyl donor, transferring a methyl group to DNA bases (guanine/adenine),
similar to Methyl Methanesulfonate (MMS).
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Implication for Researchers: Standard nitrile gloves provide insufficient protection against this

small, amphiphilic molecule. Handling requires an engineered containment strategy, not just

PPE.[1]

Hazard Profiling & Toxicology
Toxicological Mechanisms

Endpoint Classification Mechanism of Action

Genotoxicity Category 1B Mutagen

Direct methylation of DNA (N7-

guanine) and Michael addition

to DNA bases.

Carcinogenicity Category 1B

Inferred from structural

analogs (MMS, EMS, Vinyl

Sulfone).

Skin Sensitization High Potency

Haptenization of skin proteins

via cysteine modification

(Michael addition).

Acute Toxicity Oral/Dermal/Inhalation

Systemic alkylation leading to

cellular apoptosis and tissue

necrosis.

Physical Hazards
Polymerization: MES is prone to spontaneous exothermic polymerization if stored improperly

or if inhibitors (e.g., BHT/MEHQ) are depleted.

Flash Point: >110°C (predicted), but volatile enough to create hazardous local atmospheres

in headspace.

Engineering Controls & PPE (The "Barrier" Strategy)
Primary Containment (Engineering)

Fume Hood: Mandatory.[1] Operate with sash at the lowest working height.
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Balance Enclosure: Weighing pure MES powder or liquid must be done inside a hood or a

dedicated powder containment enclosure. Never weigh on an open bench.

Closed Systems: Use syringe/cannula transfer techniques for volumes >5 mL to prevent

aerosolization.

Personal Protective Equipment (PPE)
Standard laboratory nitrile gloves (0.1 mm) are permeable to MES within minutes.

Glove Protocol:

Inner Layer: Disposable Nitrile (inspection layer).

Outer Layer:Silver Shield® (EVOH/PE) or Viton®. These laminates provide >4 hours of

breakthrough time.

Alternative: If dexterity is critical for small volumes (<1 mL), use double-gloved High-

Thickness Nitrile (minimum 8 mil total) and change every 15 minutes.

Respiratory: If work must occur outside a hood (e.g., spill cleanup), a Full-Face Respirator

with Organic Vapor/Acid Gas (OV/AG) cartridges is required.

Operational Protocols
Storage & Stability

Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen to prevent moisture ingress (hydrolysis) and

oxygen-induced radical polymerization.

Segregation: Keep away from "soft" nucleophiles (thiols, amines) and strong bases.

Experimental Setup (The "Trace" Rule)
Treat every surface touching MES as contaminated until proven otherwise.
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Bench Protection: Cover the hood work surface with plastic-backed absorbent pads. Tape

the edges.

Glassware: Use disposable glass vials where possible. If reusing glassware, it must be

decontaminated before leaving the hood.

Syringe Disposal: Do not recap. Place directly into a solid waste container located inside the

hood.

Decontamination & Quenching (The "Scavenger"
System)
Water alone is insufficient to quench MES rapidly. You must use a "Soft Nucleophile" solution to

scavenge the Michael acceptor and hydrolyze the ester.

The Universal Decontamination Solution
Prepare this solution fresh for spills or glassware cleaning:

Composition: 10% Sodium Thiosulfate (

) + 1% Sodium Hydroxide (

) in water.

Mechanism:

Thiosulfate: Acts as a potent nucleophile to attack the vinyl group (Michael addition) and

the methyl group (

).

Hydroxide: Catalyzes the hydrolysis of the sulfonate ester.

Quenching Workflow
Reaction Mixtures: Pour the reaction mixture slowly into a stirring bath of the

Decontamination Solution (10:1 ratio of Quench:Substrate). Stir for 1 hour.
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Spills:

Do not wipe immediately. Cover the spill with absorbent pads soaked in the

Decontamination Solution.

Wait 20 minutes for reaction.

Collect pads as hazardous waste.

Clean surface again with soap and water.[2][3][4]

Visualization: Mechanism & Decision Logic
Mechanism of Toxicity (The "Double Warhead")
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Caption: MES exhibits dual toxicity: Michael addition to proteins (cytotoxicity) and direct

methylation of DNA (genotoxicity).

Safe Handling Workflow
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Start: Handling MES

PPE Check:
Silver Shield Gloves?

Fume Hood Functional?
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Spill Occurs?

Apply Decon Solution:
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Yes

Dispose as Hazardous Waste
(No Drain Disposal)

No (Routine Waste)

Wait 20 Mins
(Allow Hydrolysis)
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Caption: Operational decision tree for routine handling and emergency spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. assets.thermofisher.cn [assets.thermofisher.cn]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. WERCS Studio - Application Error [assets.thermofisher.com]

4. tcichemicals.com [tcichemicals.com]

5. Methyl vinyl sulphone: a new class of Michael-type genotoxin - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Methyl Ethenesulfonate: High-Hazard Handling &
Deactivation Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-high-hazard-
handling-deactivation-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b072348/docs?utm_src=pdf-body#methyl-ethenesulfonate-high-hazard-handling-deactivation-guide
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-ethenesulfonate
https://pubmed.ncbi.nlm.nih.gov/2233840/
https://pubmed.ncbi.nlm.nih.gov/2233840/
https://pubmed.ncbi.nlm.nih.gov/2233840/
https://pubmed.ncbi.nlm.nih.gov/2233840/
https://pubmed.ncbi.nlm.nih.gov/6119816/
https://www.osha.gov/
https://www.benchchem.com/product/b072348?utm_src=pdf-custom-synthesis#bc-rfq
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ACR20526~~PDF~~MTR~~KOSD~~EN~~2022-05-27+20%3A44%3A05~~Ethyl+methanesulfonate~~
https://store.apolloscientific.co.uk/storage/msds/OR925345_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/BE/en/sds/M1382_EU_6N.pdf
https://pubmed.ncbi.nlm.nih.gov/2233840/
https://pubmed.ncbi.nlm.nih.gov/2233840/
https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-high-hazard-handling-deactivation-guide
https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-high-hazard-handling-deactivation-guide
https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-high-hazard-handling-deactivation-guide
https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-high-hazard-handling-deactivation-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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